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Compound Name: Sodium chromate

Cat. No.: B153921
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These application notes provide a comprehensive overview of the use of sodium chromate in
wood preservation research. The information compiled from scientific literature covers its
application in treatment processes, methods for evaluating its efficacy, and the mechanisms of
its protective action. While historically a component of broader-spectrum preservatives like
Chromated Copper Arsenate (CCA), this document focuses on the role and characteristics of
sodium chromate where data is available.

Introduction to Sodium Chromate as a Wood
Preservative

Sodium chromate (Naz2CrOa4) has been utilized in wood preservation primarily as a component
of multi-element preservatives, such as CCA, and in double-diffusion treatments.[1][2] In these
formulations, chromium acts as a fixative, reacting with wood components and other
preservative elements to render them resistant to leaching.[3][4] It also contributes to the
overall protective properties against fungal decay and insect attack. The hexavalent chromium
in sodium chromate is reduced to the trivalent state within the wood, forming insoluble
complexes that are toxic to wood-destroying organisms.[4]

Due to environmental and health concerns related to chromium compounds, the use of many
traditional preservatives containing sodium chromate has been restricted in residential
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applications.[5] However, research into its mechanisms and performance continues to be
relevant for industrial applications, historical preservation, and the development of new
preservative systems.

Experimental Protocols
Double-Diffusion Treatment of Wood

The double-diffusion method is a non-pressure treatment suitable for green or freshly cut wood.
[1] It involves the sequential soaking of wood in two different chemical solutions that react
within the wood to form a water-insoluble toxic precipitate.[1] A common combination involves a
copper-based salt followed by sodium chromate.

Objective: To impregnate wood with a fixed, water-insoluble preservative.

Materials:

Green wood posts or stakes, peeled.

Two treatment tanks (vats or barrels).

Solution 1: Copper Sulfate (CuSOa) solution.

Solution 2: Sodium Chromate (Na2CrQa4) solution.

Personal Protective Equipment (PPE): gloves, goggles, lab coat.

Protocol:

e Preparation of Solutions:

o Prepare a solution of copper sulfate in the first tank. The concentration can vary, but a
typical starting point is a 5-10% w/v solution.

o Prepare a solution of sodium chromate in the second tank. The concentration should be
stoichiometrically balanced to react with the copper sulfate that diffuses into the wood. A 5-
10% wi/v solution is a common starting point.

 First Diffusion Step:
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o Completely immerse the green wood samples in the copper sulfate solution.

o The immersion time can range from 1 to 3 days, depending on the wood species,
dimensions, and desired retention.[1] For pine posts, a 1-day immersion can achieve a
total absorption of approximately 1 pound of chemical per cubic foot of wood.[1]

» Intermediate Step (Optional):

o After removing the wood from the first solution, a brief resting period of 1-3 days can be
allowed for further diffusion of the chemical into the wood before the second treatment.

e Second Diffusion Step:

o Transfer the wood from the first solution (or after the resting period) into the sodium
chromate solution.

o The immersion time in the second solution is typically similar to the first, ranging from 1 to
3 days.[1]

e Post-Treatment:

o Remove the treated wood from the sodium chromate solution and allow it to air dry.
During this time, the fixation reactions will continue.

o The treated wood should be stored in a way that prevents leaching of unfixed chemicals
into the environment.

Laboratory Fungal Decay Test (Agar-Block Method)

This protocol is a standard method to evaluate the efficacy of a wood preservative against
wood-destroying fungi.[6][7]

Objective: To determine the toxic threshold of sodium chromate against specific decay fungi.
Materials:

o Wood blocks of a susceptible species (e.g., Southern Pine), typically 19x19x19 mm.
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Sodium chromate solutions of varying concentrations.

Cultures of wood decay fungi (e.g., a brown-rot fungus like Gloeophyllum trabeum and a
white-rot fungus like Trametes versicolor).

Malt extract agar (MEA) plates.

Incubator.

Autoclave.

Protocol:

Wood Block Preparation and Treatment:
o Prepare wood blocks and determine their initial oven-dry weight.

o Treat the blocks with different concentrations of sodium chromate solution using a
vacuum impregnation method to ensure complete saturation. Include untreated control
blocks.

o After treatment, allow the blocks to air dry and then oven dry to determine the retention of
the preservative.

Fungal Culture Preparation:
o Grow the selected fungi on MEA plates until the mycelium covers the surface.
Exposure of Wood Blocks to Fungi:

o Place the treated and untreated wood blocks in sterile culture bottles containing a fungal-
colonized feeder strip on a bed of sterile soil or agar.

o Incubate the bottles at a controlled temperature and humidity (e.g., 25-28°C and 70-80%
relative humidity) for a specified period, typically 8-16 weeks.

Evaluation of Fungal Decay:
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o After the incubation period, carefully remove the wood blocks, clean off any surface
mycelium, and oven-dry them to a constant weight.

o Calculate the percentage of weight loss for each block.

o The toxic threshold is the lowest preservative retention that prevents significant weight
loss (typically defined as less than 2% weight loss).

Leaching Test

This protocol determines the resistance of the preservative to being leached from the wood by
water.

Objective: To quantify the amount of chromium leached from sodium chromate-treated wood.

Materials:

Sodium chromate-treated wood blocks.

Deionized water.

Shaker or orbital agitator.

Analytical equipment for chromium detection (e.g., Atomic Absorption Spectroscopy (AAS) or
Inductively Coupled Plasma (ICP) Spectroscopy).

Protocol:

e Sample Preparation:

o Use wood blocks treated with a known retention of sodium chromate.

o Ensure the blocks are properly conditioned and the initial chromium content is determined.

e Leaching Procedure:

o Place the treated wood blocks in a flask with a known volume of deionized water.

o Agitate the flask on a shaker for a specified period (e.g., 24 hours).
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o At set time intervals, collect a sample of the leachate (the water in the flask).

e Analysis of Leachate:
o Analyze the collected leachate samples for chromium concentration using AAS or ICP.
o Calculation of Leaching Rate:

o Calculate the cumulative amount of chromium leached over time and express it as a
percentage of the initial amount of chromium in the wood.

Data Presentation

The following tables summarize the type of quantitative data that should be collected in the
experimental protocols. Note that specific data for sodium chromate as a standalone
preservative is limited in publicly available literature; the tables are presented as templates for
data collection.

Table 1: Efficacy of Sodium Chromate against Fungal Decay (Agar-Block Test)
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BENGHE

Sodium Chromate Incubation Time Mean Weight Loss

Test Fungus

Retention ( kg/m 3) (weeks) (%)
Gloeophyllum
0 (Control) 12 [Insert Data]
trabeum
Gloeophyllum
1.0 12 [Insert Data]
trabeum
Gloeophyllum
2.5 12 [Insert Data]
trabeum
Gloeophyllum
5.0 12 [Insert Data]
trabeum
0 (Control) Trametes versicolor 12 [Insert Data]
1.0 Trametes versicolor 12 [Insert Data]
2.5 Trametes versicolor 12 [Insert Data]
5.0 Trametes versicolor 12 [Insert Data]

Table 2: Leaching of Chromium from Sodium Chromate Treated Wood

Cumulative Chromium
Leached (%)

Sodium Chromate . )
. Leaching Time (hours)
Retention ( kg/m 3)

2.5 6 [Insert Data]
2.5 24 [Insert Data]
2.5 48 [Insert Data]
5.0 6 [Insert Data]
5.0 24 [Insert Data]
5.0 48 [Insert Data]

Mechanisms and Workflows
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The primary mechanism of sodium chromate in wood preservation involves the fixation of
chromium within the wood structure. This process is crucial for its long-term efficacy and
resistance to leaching.

Chromium Fixation in Wood

The hexavalent chromium (Cré*) from sodium chromate is a strong oxidizing agent. When
impregnated into wood, it reacts with the wood components, particularly lignin and cellulose.
This reaction reduces the hexavalent chromium to the more stable trivalent chromium (Cr3+).
The resulting trivalent chromium forms insoluble complexes with the wood components and
other preservative elements if present. This fixation process makes the chromium resistant to
leaching by water.

Experimental Workflow

The following diagram illustrates a typical workflow for the research and development of a
wood preservative like sodium chromate.
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Experimental Workflow for Wood Preservative Evaluation

The following diagram illustrates the logical relationship in the double-diffusion treatment

process.
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Double-Diffusion Wood Treatment Process

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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